Quinizarin
Quinizarin
Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions; formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye.
1,4-Dihydroxyanthraquinone is a natural product found in Senna obtusifolia and Rubia tinctorum with data available.
See also: Rubia tinctorum root (part of).
1,4-Dihydroxyanthraquinone is a natural product found in Senna obtusifolia and Rubia tinctorum with data available.
See also: Rubia tinctorum root (part of).
Brand Name:
Vulcanchem
CAS No.:
81-64-1
VCID:
VC21184344
InChI:
InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O
Molecular Formula:
C14H8O4
Molecular Weight:
240.21 g/mol
Quinizarin
CAS No.: 81-64-1
Cat. No.: VC21184344
Molecular Formula: C14H8O4
Molecular Weight: 240.21 g/mol
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Specification
| Description | Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions; formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye. 1,4-Dihydroxyanthraquinone is a natural product found in Senna obtusifolia and Rubia tinctorum with data available. See also: Rubia tinctorum root (part of). |
|---|---|
| CAS No. | 81-64-1 |
| Molecular Formula | C14H8O4 |
| Molecular Weight | 240.21 g/mol |
| IUPAC Name | 1,4-dihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H |
| Standard InChI Key | GUEIZVNYDFNHJU-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O |
| Colorform | ORANGE CRYSTALS FROM ACETIC ACID; ORANGE PLATES FROM ETHER; DEEP RED NEEDLES FROM ALCOHOL, BENZENE, TOLUENE, XYLENE YELLOW RED LEAFLETS FROM ETHER; RED CRYSTALS FROM TOLUENE, ACETIC ACID |
| Flash Point | 222 °C |
| Melting Point | 196 °C |
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